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Compound of Interest

Compound Name:
N-(6-nitro-1,3-benzothiazol-2-

yl)acetamide

Cat. No.: B182926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the research

chemical N-(6-nitro-1,3-benzothiazol-2-yl)acetamide. The information compiled herein is

intended to guide researchers in the synthesis, and evaluation of its biological activities.

Synthesis of N-(6-nitro-1,3-benzothiazol-2-
yl)acetamide
N-(6-nitro-1,3-benzothiazol-2-yl)acetamide can be synthesized through the acetylation of 2-

amino-6-nitrobenzothiazole. This process involves the introduction of an acetyl group to the

amino functionality of the benzothiazole core. The precursor, 2-amino-6-nitrobenzothiazole, can

be prepared from p-nitroaniline through a cyclization reaction.

Experimental Protocol: Synthesis
Materials:

2-amino-6-nitrobenzothiazole

Acetic acid

Reflux apparatus
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Beakers and flasks

Stirring equipment

Filtration apparatus

Recrystallization solvent (e.g., ethanol)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-amino-

6-nitrobenzothiazole in a suitable volume of glacial acetic acid.

Acetylation: Heat the mixture to reflux and maintain this temperature for a period of 2-4

hours. The progress of the reaction can be monitored using thin-layer chromatography

(TLC).

Isolation: After the reaction is complete, allow the mixture to cool to room temperature. Pour

the cooled reaction mixture into ice-cold water to precipitate the crude product.

Purification: Collect the precipitate by filtration and wash it thoroughly with water to remove

any remaining acetic acid. The crude N-(6-nitro-1,3-benzothiazol-2-yl)acetamide can be

further purified by recrystallization from a suitable solvent, such as ethanol, to yield the final

product.

Drying: Dry the purified crystals under vacuum.
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Synthesis Workflow
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MIC Assay Workflow
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benzothiazol-2-yl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182926#n-6-nitro-1-3-benzothiazol-2-yl-acetamide-
as-a-research-chemical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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